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Compound Focus: Ciprofloxacin hydrochloride monohydrate

CAS No.: 86393-32-0

Cat. No.: S523836

Unit Cell Parameters and Crystal Habit

The table below summarizes the key crystallographic data for ciprofloxacin hydrochloride monohydrate.

Property Reported Value Experimental Context

Crystal System Monoclinic [1] Determined via single-crystal X-ray diffraction [1].
Space Group P2(_1)/c [1] Determined via single-crystal X-ray diffraction [1].
Unit Cell

Parameters

ca 12.9209(4) A [1] From single-crystal study [1].

°b 19.6385(6) A [1] From single-crystal study [1].

°C 7.0026(2) A [1] From single-crystal study [1].

‘B 90.671(2)° [1] From single-crystal study [1].

Unit Cell Volume 1789.52 Az [1] Calculated from unit cell parameters [1].
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Property Reported Value Experimental Context

Z (Molecules/Unit 4 [1] Calculated from unit cell parameters [1].

Cell)

Calculated Density 1.432 g/cm3 [1] Calculated from unit cell parameters [1].

Crystal Habits Needle-like, Plate-like Produced via cooling, dilution, or salting-out
[1] crystallization [1].

The crystal habit can be significantly influenced by the crystallization conditions. For instance, the addition

of 0.2 M KCl as a precipitant in a salting-out process can induce a habit transition [1].

Experimental Methodologies for Characterization

The determination of these properties relies on a suite of solid-state characterization techniques.
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The workflow above outlines the relationship between key characterization techniques and the structural or

physicochemical information they provide.

e Crystal Structure Determination: The foundational unit cell parameters are definitively obtained
using single-crystal X-ray diffraction (XRD) [1]. Powder X-ray diffraction (XRPD) is then used as
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a fingerprint to confirm the phase identity and purity of bulk crystal products against the known
structure [1].

Morphology and Habit Analysis: Scanning Electron Microscopy (SEM) directly visualizes the
crystal shape and habit (e.g., needle-like vs. plate-like) [1].

Thermal Behavior Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric
Analysis (TG) are used together to study dehydration events and polymorphic transformations that
occur upon heating [1].

Pharmaceutical Relevance of Solid Form

The crystal structure and habit directly influence critical performance characteristics of the final drug

product.

¢ Impact on Physicochemical Properties: The crystal habit affects properties like solubility,
dissolution rate, compressibility, and bulk density [1]. These properties influence the drug's
biological activity and manufacturing process.

Polymorphic Transformations: Ciprofloxacin hydrochloride monohydrate is a stable hydrate
phase. Upon heating, it dehydrates and can convert to different anhydrous polymorphic forms, which
exhibit different physical stability, dissolution rates, and tablet color [2]. Monitoring these
transformations is essential for ensuring product stability and performance.

Analytical Techniques in Product Quality: Advanced techniques like Terahertz Pulsed
Spectroscopy and Imaging can non-destructively identify the API in finished tablets and analyze
critical quality attributes such as coating thickness uniformity and internal density distribution [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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